![molecular formula C6H10ClNO2 B6269470 5-azaspiro[2.3]hexane-1-carboxylic acid hydrochloride CAS No. 1955498-09-5](/img/no-structure.png)
5-azaspiro[2.3]hexane-1-carboxylic acid hydrochloride
Description
5-azaspiro[2.3]hexane-1-carboxylic acid hydrochloride is a chemical compound with the CAS Number: 2503205-76-1 . It has a molecular weight of 241.17 . The compound is stored at 4 degrees Celsius and is shipped with an ice pack . It is in powder form .
Molecular Structure Analysis
The IUPAC name for this compound is 2,2,2-trifluoroacetic acid–5-azaspiro[2.3]hexane-1-carboxylic acid (1/1) . The InChI code for this compound is 1S/C6H9NO2.C2HF3O2/c8-5(9)4-1-6(4)2-7-3-6;3-2(4,5)1(6)7/h4,7H,1-3H2,(H,8,9);(H,6,7) .Physical And Chemical Properties Analysis
The compound is a powder . The storage temperature is 4 degrees Celsius .Safety and Hazards
The compound has several hazard statements: H302, H315, H319, H335 . The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 . The signal word is “Warning” and it is represented by the GHS07 pictogram .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-azaspiro[2.3]hexane-1-carboxylic acid hydrochloride involves the reaction of 1,6-dibromohexane with piperidine to form 5-azaspiro[2.3]hexane. This intermediate is then reacted with sodium cyanide to form 5-azaspiro[2.3]hexane-1-carbonitrile, which is subsequently hydrolyzed to form 5-azaspiro[2.3]hexane-1-carboxylic acid. The final step involves the addition of hydrochloric acid to form the hydrochloride salt of the compound.", "Starting Materials": [ "1,6-dibromohexane", "piperidine", "sodium cyanide", "hydrochloric acid" ], "Reaction": [ "1. 1,6-dibromohexane is reacted with piperidine in the presence of a solvent such as ethanol to form 5-azaspiro[2.3]hexane.", "2. 5-azaspiro[2.3]hexane is then reacted with sodium cyanide in the presence of a solvent such as dimethyl sulfoxide (DMSO) to form 5-azaspiro[2.3]hexane-1-carbonitrile.", "3. 5-azaspiro[2.3]hexane-1-carbonitrile is hydrolyzed using an acid such as hydrochloric acid to form 5-azaspiro[2.3]hexane-1-carboxylic acid.", "4. The final step involves the addition of hydrochloric acid to the 5-azaspiro[2.3]hexane-1-carboxylic acid to form the hydrochloride salt of the compound." ] } | |
| 1955498-09-5 | |
Molecular Formula |
C6H10ClNO2 |
Molecular Weight |
163.6 |
Purity |
85 |
Origin of Product |
United States |
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